Cas no 50480-68-7 (2,4-Pentadienoic acid,2-hydroxy-)
50480-68-7 structure
Product Name:2,4-Pentadienoic acid,2-hydroxy-
CAS No:50480-68-7
MF:C5H6O3
MW:114.099341869354
CID:369230
PubChem ID:5459917
Update Time:2025-04-19
2,4-Pentadienoic acid,2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Pentadienoic acid,2-hydroxy-
- 2-hydroxy-2,4-pentadienoic acid
- cis-2-hydroxy-penta-2,4-dienoic acid
- HPD
- AKOS006374424
- CHEBI:48643
- (2Z)-2-hydroxypenta-2,4-dienoic acid
- SCHEMBL468369
- 50480-68-7
- CHEBI:18355
- 2,4-Pentadienoic acid, 2-hydroxy-
- SCHEMBL380795
- 2-Hydroxypent-2,4-dienoate
- Q27104619
-
- Inchi: 1S/C5H6O3/c1-2-3-4(6)5(7)8/h2-3,6H,1H2,(H,7,8)/b4-3-
- InChI Key: VHTQQDXPNUTMNB-ARJAWSKDSA-N
- SMILES: O/C(/C(=O)O)=C\C=C
Computed Properties
- Exact Mass: 114.03168
- Monoisotopic Mass: 114.031694
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5
- XLogP3: 0.9
Experimental Properties
- Density: 1.244
- Boiling Point: 312.8°C at 760 mmHg
- Flash Point: 157.2°C
- Refractive Index: 1.521
- PSA: 57.53
2,4-Pentadienoic acid,2-hydroxy- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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